Cas no 620987-09-9 (8-Quinolinol, 5,7-diphenyl-)

8-Quinolinol, 5,7-diphenyl- structure
8-Quinolinol, 5,7-diphenyl- structure
Product Name:8-Quinolinol, 5,7-diphenyl-
CAS No:620987-09-9
MF:C21H15NO
MW:297.349905252457
CID:458161
PubChem ID:57939325
Update Time:2025-04-19

8-Quinolinol, 5,7-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 8-Quinolinol, 5,7-diphenyl-
    • 5,7-Diphenylquinolin-8-ol
    • SB71406
    • 5,7-diphenyl-8-hydroxy-quinoline
    • DTXSID20728395
    • SCHEMBL6051226
    • 620987-09-9
    • PXWPKXKSCKBSIT-UHFFFAOYSA-N
    • Inchi: 1S/C21H15NO/c23-21-19(16-10-5-2-6-11-16)14-18(15-8-3-1-4-9-15)17-12-7-13-22-20(17)21/h1-14,23H
    • InChI Key: PXWPKXKSCKBSIT-UHFFFAOYSA-N
    • SMILES: OC1C2C(=CC=CN=2)C(C2C=CC=CC=2)=CC=1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 297.11545
  • Monoisotopic Mass: 297.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 33.1Ų

Experimental Properties

  • PSA: 33.12
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